Cas no 857494-41-8 (methyl 2-{2,5-dioxo-1-(2-phenylethyl)pyrrolidin-3-ylsulfanyl}benzoate)

• Product Name: methyl 2-{2,5-dioxo-1-(2-phenylethyl)pyrrolidin-3-ylsulfanyl}benzoate
• CAS No: 857494-41-8
• MF: C₂₀H₁₉NO₄S
• MW: 369.43416428566
• CID: 5437617
• Update Time: 2025-10-19

methyl 2-{2,5-dioxo-1-(2-phenylethyl)pyrrolidin-3-ylsulfanyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[2,5-dioxo-1-(2-phenylethyl)pyrrolidin-3-yl]sulfanylbenzoate
• methyl 2-{2,5-dioxo-1-(2-phenylethyl)pyrrolidin-3-ylsulfanyl}benzoate

• Inchi： 1S/C20H19NO4S/c1-25-20(24)15-9-5-6-10-16(15)26-17-13-18(22)21(19(17)23)12-11-14-7-3-2-4-8-14/h2-10,17H,11-13H2,1H3
• InChI Key： OHTJCGDAEQOFBY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1SC1CC(=O)N(CCC2=CC=CC=C2)C1=O

Additional information on methyl 2-{2,5-dioxo-1-(2-phenylethyl)pyrrolidin-3-ylsulfanyl}benzoate

Recent Advances in the Study of Methyl 2-{2,5-Dioxo-1-(2-phenylethyl)pyrrolidin-3-ylsulfanyl}benzoate (CAS: 857494-41-8)

The compound methyl 2-{2,5-dioxo-1-(2-phenylethyl)pyrrolidin-3-ylsulfanyl}benzoate (CAS: 857494-41-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. The presence of the pyrrolidin-3-ylsulfanyl moiety has been identified as a critical structural feature contributing to its bioactivity. Researchers have employed advanced computational modeling techniques to elucidate the binding interactions between this compound and its target enzymes, providing valuable insights into its mechanism of action.

In terms of synthesis, novel methodologies have been developed to optimize the yield and purity of methyl 2-{2,5-dioxo-1-(2-phenylethyl)pyrrolidin-3-ylsulfanyl}benzoate. These approaches often involve multi-step organic reactions, including thiol-ene click chemistry and palladium-catalyzed cross-coupling reactions, which have proven effective in producing the compound with high enantiomeric purity. The scalability of these synthetic routes is currently under investigation to facilitate potential industrial applications.

Pharmacological evaluations have demonstrated promising results in preclinical models. The compound exhibits excellent blood-brain barrier permeability, making it particularly interesting for central nervous system (CNS) targeted therapies. Recent in vivo studies using rodent models of Parkinson's disease have shown significant neuroprotective effects at nanomolar concentrations, with minimal observed toxicity. These findings suggest potential applications in treating neurodegenerative disorders, though further clinical validation is required.

Structural-activity relationship (SAR) studies have identified several analogs of methyl 2-{2,5-dioxo-1-(2-phenylethyl)pyrrolidin-3-ylsulfanyl}benzoate with enhanced potency and selectivity. Modifications at the benzoate ester group and the phenylethyl substituent have yielded derivatives with improved pharmacokinetic properties. These developments are paving the way for second-generation compounds with optimized therapeutic profiles.

From a drug development perspective, the compound's intellectual property landscape is becoming increasingly competitive. Recent patent filings indicate growing commercial interest, particularly from pharmaceutical companies specializing in CNS disorders. The combination of its unique chemical structure, demonstrated biological activity, and favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties positions this compound as a promising lead for further drug discovery efforts.

Future research directions are expected to focus on elucidating the compound's effects on specific molecular pathways, expanding its therapeutic indications, and addressing potential challenges in formulation development. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into clinical applications. The continued investigation of methyl 2-{2,5-dioxo-1-(2-phenylethyl)pyrrolidin-3-ylsulfanyl}benzoate and its derivatives represents an exciting frontier in medicinal chemistry with significant potential for addressing unmet medical needs.